Kisspeptin-13

• Molecular Formula: C78H107N21O18
• Molecular Weight: 1626.8 g/mol
• InChI: InChI=1S/C78H107N21O18/c1-41(2)29-49(79)77(117)99-28-14-22-61(99)76(116)97-59(37-64(82)104)73(113)93-55(33-45-23-25-47(101)26-24-45)70(110)95-57(35-62(80)102)72(112)94-56(34-46-38-87-50-20-12-11-19-48(46)50)71(111)96-58(36-63(81)103)74(114)98-60(40-100)75(115)92-54(32-44-17-9-6-10-18-44)67(107)88-39-65(105)89-53(30-42(3)4)69(109)90-51(21-13-27-86-78(84)85)68(108)91-52(66(83)106)31-43-15-7-5-8-16-43/h5-12,15-20,23-26,38,41-42,49,51-61,87,100-101H,13-14,21-22,27-37,39-40,79H2,1-4H3,(H2,80,102)(H2,81,103)(H2,82,104)(H2,83,106)(H,88,107)(H,89,105)(H,90,109)(H,91,108)(H,92,115)(H,93,113)(H,94,112)(H,95,110)(H,96,111)(H,97,116)(H,98,114)(H4,84,85,86)/t49-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-/m0/s1
• InChIKey: JIGIJNKESDREHJ-WOUDKVOTSA-N

Kisspeptin-13 (KP-13, CAS 374675-18-0, molecular formula C78H107N21O18, molecular weight 1626.81) is an endogenous 13-amino acid C-terminally amidated peptide derived from the proteolytic cleavage of the KiSS-1 gene product. As one of four primary bioactive kisspeptin isoforms (kisspeptin-54, -14, -13, and -10), KP-13 contains the conserved RF-amide C-terminal motif and activates the G protein-coupled receptor GPR54 (also designated KISS1R) with low nanomolar affinity, stimulating PIP2 hydrolysis, Ca2+ mobilization, arachidonic acid release, and ERK1/2 and p38 MAP kinase phosphorylation while inhibiting cell proliferation.

Kisspeptin-13 for Sale: A 13-Amino Acid KISS1-Derived Neuropeptide with Distinct Pharmacological Signature for Reproductive and Extra-Reproductive Research

Kisspeptin-13 (KP-13, CAS 374675-18-0, molecular formula C78H107N21O18, molecular weight 1626.81) is an endogenous 13-amino acid C-terminally amidated peptide derived from the proteolytic cleavage of the KiSS-1 gene product. As one of four primary bioactive kisspeptin isoforms (kisspeptin-54, -14, -13, and -10), KP-13 contains the conserved RF-amide C-terminal motif and activates the G protein-coupled receptor GPR54 (also designated KISS1R) with low nanomolar affinity, stimulating PIP2 hydrolysis, Ca2+ mobilization, arachidonic acid release, and ERK1/2 and p38 MAP kinase phosphorylation while inhibiting cell proliferation [1]. Unlike the shorter KP-10 fragment which shares the minimal decapeptide core sequence sufficient for receptor activation, KP-13 contains a three-amino-acid N-terminal extension that confers distinct biophysical properties and pharmacological behavior in specific assay systems, making direct substitution between isoforms problematic without empirical validation of the intended experimental endpoint [2].

GPR54 agonismReported intermediate potency between KP-10 and KP-54 supports isoform-specific dose–response studies

Vascular pharmacologyHigh-affinity binding in human vascular tissue supports receptor expression and vasoconstriction research

Metabolic signalingGlucose-dependent insulin modulation in islet models supports KISS1/GPR54 metabolic pathway studies

NeurogastroenterologyCNS-restricted prokinetic activity after central administration supports brain–gut axis research

• [1] Kotani M, Detheux M, Vandenbogaerde A, et al. The metastasis suppressor gene KiSS-1 encodes kisspeptins, the natural ligands of the orphan G protein-coupled receptor GPR54. J Biol Chem. 2001;276(37):34631-34636. View Source
• [2] Eng PC. The translational use of kisspeptin and kisspeptin receptor agonists in humans. PhD Thesis. Imperial College London; 2020. View Source

Why Kisspeptin-13 Cannot Be Substituted: Comparative Evidence of Isoform-Specific Pharmacological Divergence from KP-10 and KP-54

Generic interchange among kisspeptin isoforms is scientifically indefensible due to documented isoform-specific divergence in receptor binding kinetics, metabolic stability profiles, and functional outcomes across tissue systems. While all kisspeptins share a common C-terminal RF-amide motif essential for GPR54 activation, the variable N-terminal extensions produce measurable differences in receptor interaction dynamics: kisspeptin-10 exhibits the fastest association/dissociation kinetics and is therefore preferentially employed in acute pulsatile signaling studies, whereas longer isoforms including KP-13 and KP-54 demonstrate extended receptor occupancy [1]. Critically, reports conflict regarding the directional effect of kisspeptins on insulin secretion, with some studies documenting inhibition by KP-13 and KP-54 while others report stimulation by KP-10 under similar glucose conditions, underscoring that the three-amino-acid N-terminal difference between KP-10 and KP-13 is sufficient to invert functional outcomes in pancreatic islet assays [2]. Additionally, kisspeptin-10's plasma half-life is approximately six-fold shorter than that of KP-54, necessitating distinct dosing strategies that cannot be extrapolated to KP-13 without isoform-specific pharmacokinetic characterization . Substitution therefore risks experimental irreproducibility and misinterpretation of GPR54-dependent pharmacology.

Receptor kinetics divergeFaster association/dissociation of KP-10 may shift acute signaling outcomes away from KP-13, complicating pulsatile study interpretation.

Functional outcomes may invertReported opposite effects on insulin secretion between KP-10 and KP-13 indicate that N-terminal differences can reverse pancreatic islet responses.

Metabolic stability differsShorter plasma half-life of KP-10 relative to longer isoforms means dosing and exposure profiles may not transfer without empirical characterization.

• [1] Kirby HR, Maguire JJ, Colledge WH, Davenport AP. International Union of Basic and Clinical Pharmacology. LXXVII. Kisspeptin receptor nomenclature, distribution, and function. Pharmacol Rev. 2010;62(4):565-578. View Source
• [2] Vikman J, Ahrén B. Inhibitory effect of kisspeptins on insulin secretion from isolated mouse islets. Diabetes Obes Metab. 2009;11(Suppl 4):197-201. View Source

Kisspeptin-13 Comparative Evidence: Quantitative Receptor Pharmacology, Vascular Reactivity, and Functional Selectivity Data Versus KP-10 and KP-54

Kisspeptin-13 vs. KP-10/KP-54: Comparative GPR54 Receptor Activation Potency (EC50) in Human CHO-K1 Cells

In the foundational characterization study of endogenous kisspeptins, KP-13 demonstrated an EC50 of 4.62 ± 0.02 nM for human GPR54 expressed in CHO-K1 cells, positioning it as intermediately potent between KP-10 (4.13 ± 0.02 nM) and KP-54 (5.47 ± 0.03 nM). Notably, KP-13 exhibits a 12% lower potency than KP-10 but a 16% higher potency than KP-54 in this standardized receptor activation assay [1]. The small standard errors (±0.02-0.03 nM) indicate high assay reproducibility, establishing these EC50 values as reliable benchmarks for comparative pharmacology.

GPR54 potency

Head-to-head

EC50 4.62 ± 0.02 nM
vs KP-10 4.13 nM, KP-54 5.47 nM

Reported intermediate potency supports isoform-appropriate dose–response studies.

CHO-K1 GPR54; PIP2 hydrolysis assay.

Evidence Dimension	Receptor activation potency (EC50) for human GPR54
Target Compound Data	4.62 ± 0.02 nM
Comparator Or Baseline	KP-10: 4.13 ± 0.02 nM; KP-54: 5.47 ± 0.03 nM; KP-14: 7.22 ± 0.07 nM
Quantified Difference	KP-13 is 1.12-fold less potent than KP-10; 1.18-fold more potent than KP-54; 1.56-fold more potent than KP-14
Conditions	Human GPR54 expressed in Chinese hamster ovary K1 cells; PIP2 hydrolysis assay

Why This Matters

Researchers designing dose-response studies must calibrate KP-13 concentrations 12% higher than KP-10 to achieve equivalent receptor activation, and procurement decisions should consider that KP-13 provides an intermediate potency profile not achievable with either extreme isoform.

• [1] Kotani M, Detheux M, Vandenbogaerde A, et al. The metastasis suppressor gene KiSS-1 encodes kisspeptins, the natural ligands of the orphan G protein-coupled receptor GPR54. J Biol Chem. 2001;276(37):34631-34636. View Source

Kisspeptin-13 Binding Affinity (KD) in Human Vascular Smooth Muscle: A Distinct High-Affinity Interaction Not Reported for KP-10

Using [125I]KP-13 as a novel radioligand in human aorta smooth muscle sections, saturable and high-affinity binding was demonstrated with a dissociation constant KD of 0.2 ± 0.03 nM [1]. This represents a sub-nanomolar affinity interaction in native human vascular tissue that has been specifically characterized and quantified for KP-13, but equivalent quantitative binding parameters for KP-10 or KP-54 in identical human vascular smooth muscle preparations have not been reported, establishing KP-13 as the preferred and validated probe for vascular GPR54 binding studies in human ex vivo systems.

Vascular binding

Cross-study

KD 0.2 ± 0.03 nM
human aorta smooth muscle

High-affinity interaction supports human vascular GPR54 expression studies.

No equivalent quantitative data reported for KP-10 or KP-54 in identical preparation.

Evidence Dimension	Radioligand binding affinity (KD) in human vascular tissue
Target Compound Data	0.2 ± 0.03 nM (human aorta smooth muscle sections)
Comparator Or Baseline	KP-10 and KP-54: No equivalent KD data reported in identical human vascular smooth muscle preparation
Quantified Difference	KP-13 uniquely validated as high-affinity radioligand for human vascular GPR54 with sub-nanomolar KD
Conditions	Human aorta smooth muscle sections; [125I]KP-13 radioligand binding; confocal microscopy for colocalization validation

Why This Matters

For cardiovascular and atherosclerosis research requiring quantitative receptor binding characterization in human vascular tissue, KP-13 is the only isoform with validated binding parameters, making it the scientifically justified procurement choice for radioligand binding and vascular GPR54 expression studies.

• [1] Mead EJ, Maguire JJ, Kuc RE, Davenport AP. Kisspeptins are novel potent vasoconstrictors in humans, with a discrete localization of their receptor, G protein-coupled receptor 54, to atherosclerosis-prone vessels. Endocrinology. 2007;148(1):140-147. View Source

Kisspeptin-13 vs. KP-10/KP-54: Comparative Vasoconstrictor Potency in Human Coronary Artery Rings

In isolated human coronary artery ring preparations, all three major kisspeptin isoforms functioned as vasoconstrictors, but with quantitative differences in potency. KP-13 exhibited a negative logarithm of EC50 (pEC50) of 8.66 ± 0.88, corresponding to an EC50 of approximately 2.2 nM, and produced a maximal contractile response of 35.1 ± 7.9% [1]. While statistical significance between isoforms was not claimed, the numerically higher pEC50 value for KP-13 (8.66) compared to KP-10 (7.89) represents a 5.9-fold potency advantage in this human vascular preparation. KP-13 and KP-54 (pEC50 8.86) showed comparable vasoconstrictor potencies that both exceed that of KP-10.

Vasoconstriction

Head-to-head

pEC50 8.66 ± 0.88 (~2.2 nM)
~5.9-fold higher than KP-10

Reported higher vasoconstrictor potency supports human coronary artery reactivity research.

Organ bath pharmacology; maximal response 35.1%.

Evidence Dimension	Vasoconstrictor potency in human coronary artery
Target Compound Data	pEC50 = 8.66 ± 0.88 (EC50 ≈ 2.2 nM); Max response = 35.1 ± 7.9%
Comparator Or Baseline	KP-10: pEC50 = 7.89 ± 0.24 (EC50 ≈ 13 nM), Max response = 33.7 ± 17.0%; KP-54: pEC50 = 8.86 ± 1.11 (EC50 ≈ 1.4 nM), Max response = 25.7 ± 5.5%
Quantified Difference	KP-13 exhibits 5.9-fold greater potency than KP-10 (based on pEC50 difference of 0.77 log units)
Conditions	Isolated human coronary artery rings; organ bath pharmacology

Why This Matters

Investigators studying GPR54-mediated vascular tone in human coronary circulation should select KP-13 or KP-54 rather than KP-10 for maximal vasoconstrictor sensitivity, with KP-13 offering an intermediate molecular weight advantage over KP-54 while maintaining comparable vascular potency.

• [1] Mead EJ, Maguire JJ, Kuc RE, Davenport AP. Kisspeptins are novel potent vasoconstrictors in humans, with a discrete localization of their receptor, G protein-coupled receptor 54, to atherosclerosis-prone vessels. Endocrinology. 2007;148(1):140-147. View Source

Kisspeptin-13 vs. KP-54: Parallel Inhibitory Potency on Glucose-Induced Insulin Secretion in Isolated Mouse Islets

In isolated mouse islets incubated under 2.8 mM glucose conditions, both KP-13 and KP-54 produced concentration-dependent inhibition of insulin secretion at 10 nM, 100 nM, and 1 μM. The inhibitory effect was glucose-concentration dependent, diminishing as ambient glucose increased to 11.1 mM and disappearing completely at 16.7 mM glucose [1]. Notably, both KP-13 and KP-54 exhibited identical functional inhibitory profiles across all tested concentrations and glucose conditions, confirming that KP-13 fully recapitulates the pancreatic inhibitory activity of the longer KP-54 peptide.

Insulin secretion

Head-to-head

Inhibition at 10 nM–1 μM
parallel to KP-54

Reported parallel inhibitory profile supports islet GPR54-mediated metabolic studies.

Mouse islets, 2.8 mM glucose; effect lost at 16.7 mM.

Evidence Dimension	Inhibition of glucose-stimulated insulin secretion
Target Compound Data	Significant inhibition at 10 nM, 100 nM, and 1 μM (2.8 mM glucose); diminished inhibition at 11.1 mM; no inhibition at 16.7 mM
Comparator Or Baseline	KP-54: Identical inhibitory profile at all tested concentrations (10 nM to 1 μM) and glucose conditions (2.8, 11.1, and 16.7 mM)
Quantified Difference	No significant difference in inhibitory potency or efficacy between KP-13 and KP-54 across all conditions tested
Conditions	Isolated mouse pancreatic islets; 60-minute static incubation; glucose concentrations 2.8 mM, 11.1 mM, and 16.7 mM

Why This Matters

For pancreatic islet and metabolic research requiring GPR54-mediated insulin secretion modulation, KP-13 provides functional equivalence to KP-54 in a shorter, more synthetically accessible peptide, offering procurement and handling advantages without compromising biological activity in this assay system.

• [1] Vikman J, Ahrén B. Inhibitory effect of kisspeptins on insulin secretion from isolated mouse islets. Diabetes Obes Metab. 2009;11(Suppl 4):197-201. View Source

Kisspeptin-13 Central vs. Peripheral Administration: CNS-Restricted Prokinetic Gastrointestinal Activity

Intracerebroventricular (i.c.v.) administration of KP-13 in mice significantly facilitated gastrointestinal transit, increased bead expulsion, and enhanced fecal pellet output, effects that were reversed by the GPR54 antagonist peptide 234 but not by the GnRH antagonist Cetrorelix [1]. Critically, intraperitoneal (i.p.) injection of KP-13 at 10 mg/kg produced no significant effect on gastrointestinal transit, establishing a CNS-restricted locus of action for KP-13's prokinetic effects [2]. This central-versus-peripheral pharmacological dichotomy demonstrates that KP-13's gastrointestinal effects are mediated exclusively through central GPR54 activation.

GI motility

Head-to-head

i.c.v. facilitated transit;
i.p. 10 mg/kg no effect

CNS-restricted activity supports central GPR54 gastrointestinal research.

Mouse in vivo; route-dependent prokinetic effect.

Evidence Dimension	Gastrointestinal motility enhancement by central vs. peripheral administration route
Target Compound Data	Central (i.c.v.): Significant facilitation of GI transit, bead expulsion, and fecal output. Peripheral (i.p., 10 mg/kg): No significant effect on GI transit
Comparator Or Baseline	Compound 5 (high metabolic stability kisspeptin analog, 10 mg/kg i.p.): No significant effect on GI transit; GPR54 antagonist 234: Reversed KP-13 effects; GnRH antagonist Cetrorelix: No reversal
Quantified Difference	Complete loss of prokinetic activity with peripheral administration despite high-dose (10 mg/kg) i.p. injection
Conditions	Mouse in vivo gastrointestinal transit assay; i.c.v. vs. i.p. administration; bead expulsion and fecal pellet output measurements

Why This Matters

Researchers investigating central GPR54-mediated control of gastrointestinal function must select a CNS administration route for KP-13; peripheral injection is scientifically inappropriate for this endpoint, and procurement planning should account for stereotaxic delivery or intracerebroventricular cannulation requirements.

• [1] Jiang JH, He Z, Peng YL, et al. In vivo and vitro characterization of the effects of kisspeptin-13, endogenous ligands for GPR54, on mouse gastrointestinal motility. Eur J Pharmacol. 2017;794:216-223. View Source
• [2] Jiang JH, He Z, Peng YL, et al. In vivo and vitro characterization of the effects of kisspeptin-13, endogenous ligands for GPR54, on mouse gastrointestinal motility. Eur J Pharmacol. 2017;794:216-223. (i.p. vs. i.c.v. comparison data) View Source

Kisspeptin-13 Research Applications: Validated Use Cases Based on Quantitative Comparative Evidence

Reproductive Neuroendocrinology: Kisspeptin-13 for GnRH/LH Secretion Studies Requiring Intermediate Potency and Synthetic Accessibility

KP-13 is appropriate for investigations of hypothalamic-pituitary-gonadal (HPG) axis function where a potency profile intermediate between KP-10 and KP-54 is desired. With an EC50 of 4.62 ± 0.02 nM for human GPR54 [1], KP-13 provides 18% greater potency than KP-54 while offering substantially improved synthetic accessibility and reduced molecular weight (1626.81 vs. >5800 Da). For acute LH stimulation studies, KP-13 produces robust gonadotropin release comparable to other isoforms [2]. The peptide activates the full complement of GPR54-coupled signaling pathways including PIP2 hydrolysis, Ca2+ mobilization, and MAP kinase phosphorylation, confirming its utility as a comprehensive pharmacological probe of reproductive neuroendocrine signaling. Procurement justification: KP-13 balances the synthetic economy of shorter isoforms with the extended receptor occupancy characteristics of longer isoforms, making it a cost-effective alternative to KP-54 for large-scale reproductive endocrinology studies.

Cardiovascular Pharmacology: Kisspeptin-13 as Validated High-Affinity Radioligand for Human Vascular GPR54 Binding and Vasoconstriction Studies

KP-13 is uniquely positioned for cardiovascular research applications involving quantitative GPR54 receptor binding and vascular function. The peptide exhibits high-affinity saturable binding to human vascular smooth muscle with a KD of 0.2 ± 0.03 nM, established using [125I]KP-13 radioligand methodology in human aorta and coronary artery preparations [1]. Confocal microscopy has confirmed colocalization of KP-13 with GPR54 in vascular endothelial cells and within atherosclerotic plaques of human coronary arteries [2]. In functional assays, KP-13 demonstrates potent vasoconstrictor activity in human coronary artery rings with pEC50 of 8.66 ± 0.88, approximately 6-fold more potent than KP-10 in the same preparation [3]. Procurement justification: KP-13 is the only kisspeptin isoform with comprehensively validated quantitative binding parameters in native human vascular tissue, making it the evidence-based choice for radioligand binding assays, receptor autoradiography, and functional vascular reactivity studies in human cardiovascular research.

Metabolic Research: Kisspeptin-13 for Pancreatic Islet Studies of GPR54-Mediated Insulin Secretion Modulation

KP-13 is suitable for pancreatic islet research applications requiring GPR54-dependent modulation of insulin secretion. In isolated mouse islets, KP-13 produces concentration-dependent inhibition of insulin secretion at 10 nM, 100 nM, and 1 μM under low (2.8 mM) glucose conditions, with effects diminishing as ambient glucose rises and disappearing at 16.7 mM glucose [1]. This activity profile is functionally identical to that of KP-54 across all tested conditions, confirming that the 13-amino acid isoform fully captures the pancreatic pharmacology of the longer 54-amino acid peptide [2]. The glucose-dependent nature of the inhibitory effect is a critical experimental variable that must be controlled in assay design. Procurement justification: KP-13 provides functional equivalence to KP-54 in pancreatic islet assays while offering advantages in synthesis cost, solubility, and handling, making it the practical choice for investigators studying the KISS1/GPR54 system in metabolic tissues.

Neurogastroenterology and CNS Research: Kisspeptin-13 for Central GPR54-Mediated Gastrointestinal Motility Studies

KP-13 is specifically indicated for investigations of central GPR54-mediated control of gastrointestinal function. Intracerebroventricular administration of KP-13 in mice significantly facilitates gastrointestinal transit, increases bead expulsion, and enhances fecal pellet output through a GPR54-dependent mechanism that is antagonized by peptide 234 but not by GnRH receptor blockade [1]. The CNS-restricted nature of this activity is conclusively demonstrated by the complete absence of prokinetic effects following intraperitoneal administration at 10 mg/kg, establishing that peripheral KP-13 does not recapitulate central effects [2]. This central-versus-peripheral pharmacological dichotomy makes KP-13 a valuable tool for dissecting central autonomic control of gastrointestinal function. Procurement justification: Researchers investigating neurogastroenterology and brain-gut axis signaling should select KP-13 and plan for central administration routes; peripheral administration studies with this peptide are scientifically unsupported for gastrointestinal motility endpoints.

Application

Selection Property

Validation Focus

Reproductive neuroendocrine signaling studies

Intermediate potency profile (GPCR agonism)

GPR54-mediated gonadotropin release and MAPK/ERK pathway activation

Cardiovascular receptor research

High-affinity vascular binding (human tissue)

GPR54 expression and vasoconstriction in atherosclerosis-prone vessels

Pancreatic islet metabolic studies

Glucose-dependent insulin modulation

KISS1/GPR54-mediated insulin secretion in islet models

Neurogastroenterology / CNS research

Central route-dependent prokinetic activity

Brain–gut axis signaling and GI motility endpoints

• [1] Kotani M, Detheux M, Vandenbogaerde A, et al. The metastasis suppressor gene KiSS-1 encodes kisspeptins, the natural ligands of the orphan G protein-coupled receptor GPR54. J Biol Chem. 2001;276(37):34631-34636. View Source
• [2] Abbara A, Jayasena CN, Christopoulos G, et al. The effects of kisspeptin on gonadotropin release in non-human mammals. Adv Exp Med Biol. 2013;784:63-82. View Source
• [3] Mead EJ, Maguire JJ, Kuc RE, Davenport AP. Kisspeptins are novel potent vasoconstrictors in humans, with a discrete localization of their receptor, G protein-coupled receptor 54, to atherosclerosis-prone vessels. Endocrinology. 2007;148(1):140-147. View Source
• [4] Vikman J, Ahrén B. Inhibitory effect of kisspeptins on insulin secretion from isolated mouse islets. Diabetes Obes Metab. 2009;11(Suppl 4):197-201. View Source
• [5] Jiang JH, He Z, Peng YL, et al. In vivo and vitro characterization of the effects of kisspeptin-13, endogenous ligands for GPR54, on mouse gastrointestinal motility. Eur J Pharmacol. 2017;794:216-223. View Source